Cas no 83901-40-0 (4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid)

• Product name: 4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid
• CAS No: 83901-40-0
• MF: C₂₇H₂₈N₂O₃
• MW: 428.522827148438
• CID: 723138

4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-oxo-2-[[phenyl[2-(1-piperidinyl)phenyl]methyl]amino]ethyl]-
• AZ-DF 265
• 4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid
• 4-[2-oxo-2-({phenyl[2-(piperidin-1-yl)phenyl]methyl}amino)ethyl]benzoic acid
• Benzoic acid, 4-(2-oxo-2-((phenyl(2-(1-piperidinyl)phenyl)methyl)amino)ethyl)-
• 4-[2-Hydroxy-2-({phenyl[2-(piperidin-1-yl)phenyl]methyl}imino)ethyl]benzoic acid

• Inchi： 1S/C27H28N2O3/c30-25(19-20-13-15-22(16-14-20)27(31)32)28-26(21-9-3-1-4-10-21)23-11-5-6-12-24(23)29-17-7-2-8-18-29/h1,3-6,9-16,26H,2,7-8,17-19H2,(H,28,30)(H,31,32)
• InChI Key： KLYSDWDGUUKBSX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C(=O)O)=CC=1)NC(C1C=CC=CC=1)C1=CC=CC=C1N1CCCCC1

Computed Properties

• Exact Mass: 428.209993
• Monoisotopic Mass: 428.209993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.21
• Boiling Point: 702.2°C at 760 mmHg
• Flash Point: 378.5°C
• Refractive Index: 1.622